Cas no 380556-60-5 (5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate)

• Product Name: 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate
• CAS No: 380556-60-5
• MF: C₂₁H₁₈Cl₂N₂O₃
• MW: 417.285223484039
• CID: 6098357
• PubChem ID: 1534923
• Update Time: 2025-10-31

5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate
• 5-chloro-7-(morpholinomethyl)quinolin-8-yl 4-chlorobenzoate
• Benzoic acid, 4-chloro-, 5-chloro-7-(4-morpholinylmethyl)-8-quinolinyl ester
• [5-chloro-7-(morpholin-4-ylmethyl)quinolin-8-yl] 4-chlorobenzoate
• Z56836325
• AKOS000807796
• F1116-0064
• Oprea1_000812
• IDI1_010592
• 5-chloro-7-[(morpholin-4-yl)methyl]quinolin-8-yl 4-chlorobenzoate
• Oprea1_120727
• IFLab1_004837
• 380556-60-5
• CCG-20677
• HMS1425L19

• Inchi： 1S/C21H18Cl2N2O3/c22-16-5-3-14(4-6-16)21(26)28-20-15(13-25-8-10-27-11-9-25)12-18(23)17-2-1-7-24-19(17)20/h1-7,12H,8-11,13H2
• InChI Key： WBFUQVRXQQQTRV-UHFFFAOYSA-N
• SMILES： C(OC1=C2C(=C(Cl)C=C1CN1CCOCC1)C=CC=N2)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 416.0694478g/mol
• Monoisotopic Mass: 416.0694478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Density: 1.383±0.06 g/cm3(Predicted)
• Boiling Point: 603.2±55.0 °C(Predicted)
• pka: 4.83±0.10(Predicted)

Additional information on 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate

Professional Introduction to 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate (CAS No. 380556-60-5)

5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate, identified by its CAS number 380556-60-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a quinoline core conjugated with a benzoate moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both chloro and morpholine substituents suggests a high degree of functionalization, which may contribute to its unique chemical and pharmacological properties.

The quinoline scaffold is well-documented for its role in the development of various therapeutic agents, particularly in the treatment of infectious diseases and cancer. Compounds derived from quinoline have been extensively studied for their ability to interact with biological targets such as enzymes and receptors. In particular, the 8-methylquinolinyl portion of this molecule may enhance its binding affinity to specific proteins, making it a promising candidate for drug discovery.

The benzoate group in 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate introduces additional functionality that could influence its pharmacokinetic profile. Benzoate derivatives are known for their ability to modulate various biological pathways, including those involved in inflammation and pain management. The dual presence of chloro substituents further enhances the molecule's potential reactivity and interaction with biological systems.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored properties. The morpholine ring in this molecule is particularly noteworthy, as it is often used in drug design to improve solubility and metabolic stability. The combination of morpholine with the quinoline core in 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate suggests a potential for enhanced bioavailability and reduced toxicity.

In the context of current research, there is growing interest in developing novel anticancer agents that target specific pathways involved in tumor growth and progression. Quinoline derivatives have shown promise in this area, with several compounds entering clinical trials for the treatment of various cancers. The structural features of 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate, particularly its ability to interact with DNA-binding proteins and kinases, make it a compelling candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex quinoline core. These methods allow for the precise introduction of functional groups at specific positions, which is crucial for achieving the desired biological activity.

Evaluation of the pharmacological properties of 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate has revealed several interesting characteristics. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes associated with cancer cell proliferation. Additionally, preliminary animal models suggest that this compound may exhibit significant anti-inflammatory effects, making it a potential therapeutic agent for conditions such as rheumatoid arthritis.

The development of new drugs is often hampered by issues related to drug resistance and off-target effects. However, the unique structural features of 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-chlorobenzoate offer hope that it may circumvent these problems. By carefully modulating its chemical structure, researchers can fine-tune its interactions with biological targets, thereby minimizing side effects and improving therapeutic efficacy.

The role of computational modeling in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to predict how 5-chloro-7-(morpholin-4-yl)methylquinolin-8-ylium 4-chlorobenzoate interacts with its intended targets at the molecular level. These studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

In conclusion, 5-chloro-octahydroquinolino[1,2-a]pyrazinol[5',6':1]isoindole (CAS No. 38055660), more commonly referred to as 5-chloro-octahydroquinolino[1..., represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers investigating new therapeutic strategies. As our understanding of molecular interactions continues to grow, compounds like...>>>=_{^{>=<>=<>=<>=<>=<>=<>=<>=<>=<>=<>=<>=<>=<>>=>>=>>=>>=>>=>>=>>=>>=>>=>>=>>=>>=>>=>>=>>=>>>>>>>>>>>>>>>>>>>>>>>>>>>>>>>>>>>>>>>===>=>=>=>=>=>=>=>=>=>=>=>=>=>=>=>==>}}))). This work underscores the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in advancing our ability to develop effective new medicines.